4-(2-Chloro-4-methylphenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(2-chloro-4-methylphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C14H11ClO2/c1-9-2-4-12(13(15)6-9)10-3-5-14(17)11(7-10)8-16/h2-8,17H,1H3
• InChI Key: KEDNNZLHIWMGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C=O)Cl
• Molecular Formula: C14H11ClO2
• DSSTOX Substance ID: DTXSID50685184
• Molecular Weight: 246.69 g/mol
• CAS RN: 1111128-99-4

Description

4-(2-Chloro-4-methylphenyl)-2-formylphenol, 95% (4-CMPF-2FP-95%) is an organic compound with a molecular formula of C9H9ClO2. It is a white solid that is soluble in water and ethanol. 4-CMPF-2FP-95% has a variety of uses in the scientific community, including in the synthesis of other compounds, as a reagent in organic reactions, and in various research applications.

Scientific Research Applications

4-CMPF-2FP-95% has a variety of applications in scientific research. It has been used in the synthesis of other compounds, such as 2,3-dichloro-5-methylphenol, which has potential applications in the pharmaceutical industry. It has also been used in the synthesis of various compounds for use in organic reactions, such as the synthesis of a-hydroxy esters and a-amino acids. Additionally, 4-CMPF-2FP-95% has been used in the synthesis of various compounds for use in biological research, such as the synthesis of compounds for use in enzyme inhibition studies.

Mechanism of Action

The mechanism of action of 4-CMPF-2FP-95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as the enzyme cytochrome P450. This inhibition is thought to be due to the compound’s ability to bind to the active site of the enzyme, thus preventing the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CMPF-2FP-95% are not fully understood. However, it is believed that the compound has the potential to affect various biochemical and physiological processes. For example, the compound has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, the compound has been shown to have an effect on the expression of certain genes, as well as on the growth and development of cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CMPF-2FP-95% in laboratory experiments include its low cost, its stability in a variety of solvents, and its ability to be synthesized in a variety of ways. Additionally, the compound has been shown to have an effect on the expression of certain genes, as well as on the growth and development of cells.
The limitations of using 4-CMPF-2FP-95% in laboratory experiments include its potential toxicity, its potential to cause skin and eye irritation, and its potential to cause allergic reactions. Additionally, the compound has not been extensively studied, so its mechanism of action and biochemical and physiological effects are not fully understood.

Future Directions

There are a variety of potential future directions for the use of 4-CMPF-2FP-95%. One potential future direction is to further study the compound’s mechanism of action and biochemical and physiological effects. Additionally, the compound could be further studied for its potential applications in the synthesis of other compounds, as well as for its potential use in organic reactions. Additionally, the compound could be further studied for its potential use in enzyme inhibition studies. Finally, the compound could be further studied for its potential use in the development of new drugs and other compounds.

Synthesis Methods

4-CMPF-2FP-95% can be synthesized in two main ways. The first method involves reacting 2-chloro-4-methylphenol with formic acid. This reaction occurs in the presence of a catalyst and yields 4-CMPF-2FP-95% as the product. The second method involves the reaction of 2-chloro-4-methylphenol with paraformaldehyde. This reaction also occurs in the presence of a catalyst and yields 4-CMPF-2FP-95% as the product.